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Compound of Interest

Compound Name: N-Methyl-bis(trifluoroacetamide)

Cat. No.: B1215227

This document provides essential safety and logistical information for the proper disposal of N-
Methyl-bis(trifluoroacetamide) (MBTFA), CAS Number 685-27-8. The procedures outlined
are intended for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with regulations.

Chemical and Physical Properties

N-Methyl-bis(trifluoroacetamide) is a clear, colorless liquid.[1][2] A summary of its key
guantitative properties is provided in the table below for easy reference.

Property Value

Molecular Formula C5H3F6NO2

Molecular Weight 223.07 g/mol [1][3]

Boiling Point 121-124 °C[1][4]

Density 1.547 g/mL at 25 °C[5]
Refractive Index n20/D 1.346

Flash Point 45 °C (113 °F) - closed cup
Storage Temperature 2-8°C
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Hazard Identification and Safety Precautions

N-Methyl-bis(trifluoroacetamide) is classified as a hazardous chemical.[2] It is a flammable
liquid and vapor, causes severe skin burns and eye damage, and may cause respiratory
irritation.[2][3][6] It is also sensitive to moisture.[2]

Before handling, it is crucial to wear appropriate Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles or a face shield.[2]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[2][6]

» Respiratory Protection: Use only in a well-ventilated area or with a suitable respirator if
inhalation risk is high.[2][7]

Step-by-Step Disposal Procedure

The disposal of N-Methyl-bis(trifluoroacetamide) and its containers must be handled by an
approved waste disposal plant or licensed chemical destruction facility.[2][6] Do not dispose of
this chemical into drains or the environment.[2]

1. Waste Collection:

» Collect waste N-Methyl-bis(trifluoroacetamide) in a suitable, closed, and properly labeled
container.[2][6]

e Ensure the container is stored in a cool, dry, and well-ventilated area, away from heat,
sparks, open flames, and other ignition sources.[2][7]

» Store waste separately from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[2]

2. Handling Spills:
¢ In case of a spill, immediately remove all sources of ignition.[6][7]

e Use non-sparking tools and explosion-proof equipment for cleanup.[6][7]
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e Absorb the spill with an inert material such as vermiculite, sand, or earth.[7]

o Collect the absorbed material and place it in a sealed, labeled container for disposal.[7]
o Ensure the cleanup area is well-ventilated.[7]

3. Empty Container Disposal:

o Empty containers may still contain hazardous residues and vapors.[7][8]

e Do not reuse empty containers.[7]

o Containers should be punctured to prevent reuse and disposed of at an authorized landfill, or
returned to the supplier if possible.[7]

4. Professional Disposal:

» Arrange for the collection and disposal of the waste by a licensed hazardous waste
management company.

e Provide the waste management company with the Safety Data Sheet (SDS) for N-Methyl-
bis(trifluoroacetamide).

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-Methyl-
bis(trifluoroacetamide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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